![molecular formula C7H14ClNO B6276081 [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride CAS No. 2763755-75-3](/img/no-structure.png)
[1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride
Overview
Description
[1-(Aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride (AMCH) is an organic compound with a wide range of applications in lab experiments and scientific research. AMCH is a cyclic amine that is widely used as a reagent and catalyst in organic synthesis. It is also used as an inhibitor in various biochemical processes, and its mechanism of action is well-studied.
Mechanism of Action
The mechanism of action of [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride is not fully understood. However, it is believed that the molecule binds to the active site of the enzyme and blocks its activity. The binding of [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride to the enzyme is reversible, meaning that the enzyme can be reactivated when the inhibitor is removed. In addition, [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride has been shown to interact with other proteins and biomolecules, which may affect their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride are not well-studied. However, it has been shown to inhibit the activity of enzymes, such as proteases, and to interact with other proteins and biomolecules. In addition, [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride has been shown to have an effect on the transport of ions across cell membranes.
Advantages and Limitations for Lab Experiments
The advantages of using [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride in lab experiments are that it is a relatively inexpensive reagent and it is easy to synthesize. Additionally, it is a versatile reagent that can be used in a variety of biochemical and physiological experiments. The main limitation of using [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride is that its mechanism of action is not fully understood.
Future Directions
The future directions for [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in biotechnology. In addition, further research is needed to explore the use of [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride as a reagent in organic synthesis and to develop new methods for synthesizing the compound. Finally, further research is needed to explore the use of [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride as an inhibitor of protein-protein interactions and as a substrate for various biochemical reactions.
Synthesis Methods
[1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride can be synthesized from cyclopentanone and ammonia by a condensation reaction. The reaction is carried out in a solvent such as ethanol or methanol and requires a catalyst, such as an acid or a base, to promote the reaction. In the presence of the catalyst, the cyclopentanone reacts with the ammonia to form the desired product. The reaction is typically carried out at room temperature and the product is isolated by filtration.
Scientific Research Applications
[1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride has a wide range of applications in scientific research. It is used as an inhibitor of enzymes, such as proteases, and as a reagent in organic synthesis. It is also used as an inhibitor of protein-protein interactions and as a substrate for various biochemical reactions. In addition, [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride has been used in the study of the structure and function of proteins and other biomolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride involves the reaction of cyclopent-3-en-1-ylmethanol with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "Cyclopent-3-en-1-ylmethanol", "Formaldehyde", "Ammonium chloride", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopent-3-en-1-ylmethanol is reacted with formaldehyde and ammonium chloride in the presence of a catalyst to form [1-(aminomethyl)cyclopent-3-en-1-yl]methanol.", "Step 2: The resulting product is then reduced with sodium borohydride to form the corresponding amine.", "Step 3: The amine is then quaternized with hydrochloric acid to form [1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride." ] } | |
CAS RN |
2763755-75-3 |
Product Name |
[1-(aminomethyl)cyclopent-3-en-1-yl]methanol hydrochloride |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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